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Compound of Interest

Compound Name: 5-hydroxy-1H-indole-3-carbonitrile

Cat. No.: B185872 Get Quote

For researchers, scientists, and professionals in drug development, 5-hydroxy-1H-indole-3-
carbonitrile stands as a molecule of significant interest. Its indole scaffold is a privileged

structure in medicinal chemistry, appearing in a vast array of biologically active compounds.

This guide provides a comprehensive overview of its chemical properties, potential synthesis,

biological relevance, and safety considerations, presented in a format tailored for technical

experts.

Core Chemical Properties
5-hydroxy-1H-indole-3-carbonitrile is a solid, room-temperature stable compound.[1] Its core

structure consists of a bicyclic indole ring system, featuring a hydroxyl group at the 5-position

and a nitrile group at the 3-position. These functional groups are key to its chemical reactivity

and biological interactions. A summary of its key properties is presented below.
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Property Value Source(s)

CAS Number 197512-21-3 [1][2]

Molecular Formula C₉H₆N₂O [1][2]

Molecular Weight 158.16 g/mol [3]

Predicted Boiling Point 438.6 ± 25.0 °C

Predicted Density 1.42 ± 0.1 g/cm³

Purity (typical) ≥97% [1]
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Storage Room temperature, sealed, dry [1]

Synthesis and Experimental Protocols
While a specific, detailed protocol for the direct synthesis of 5-hydroxy-1H-indole-3-
carbonitrile is not readily available in the provided search results, a plausible synthetic route

can be devised based on established methods for analogous indole derivatives. A common and

effective method for generating aromatic nitriles is the dehydration of the corresponding

aldoxime.

Proposed Synthetic Protocol: Dehydration of 5-hydroxy-
1H-indole-3-carboxaldehyde oxime
This protocol is a generalized procedure based on the synthesis of indole-3-carbonitrile from

indole-3-carboxaldehyde.[4]

Step 1: Oximation of 5-hydroxy-1H-indole-3-carboxaldehyde
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Dissolve 5-hydroxy-1H-indole-3-carboxaldehyde in a suitable solvent such as ethanol or

pyridine.

Add an equimolar amount of hydroxylamine hydrochloride and a base (e.g., sodium acetate

or pyridine) to the solution.

Stir the reaction mixture at room temperature or with gentle heating until thin-layer

chromatography (TLC) indicates the consumption of the starting aldehyde.

Upon completion, the reaction mixture is typically poured into water to precipitate the oxime

product.

Filter, wash with water, and dry the crude 5-hydroxy-1H-indole-3-carboxaldehyde oxime.

Step 2: Dehydration of the Oxime to the Nitrile

Suspend the dried oxime in a dehydrating agent. Acetic anhydride is a commonly used

reagent for this transformation.

Heat the mixture under reflux for several hours, monitoring the reaction progress by TLC.

After completion, cool the reaction mixture and pour it onto ice water to hydrolyze the excess

acetic anhydride and precipitate the crude product.

Collect the solid by filtration, wash thoroughly with water to remove acetic acid, and dry.

Purify the crude 5-hydroxy-1H-indole-3-carbonitrile by recrystallization from a suitable

solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography

on silica gel.

Analytical Characterization
The identity and purity of the synthesized 5-hydroxy-1H-indole-3-carbonitrile can be

confirmed using standard analytical techniques:

High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method, similar

to those used for other indolic compounds, can be employed.[5][6] A C8 or C18 column with

a gradient elution of acetonitrile and water (with 0.1% formic acid) is a typical starting point.
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Detection can be achieved using a UV detector (monitoring at ~280 nm) or a more sensitive

fluorimetric detector (excitation ~280 nm, emission ~350 nm).[6]

Mass Spectrometry (MS): To confirm the molecular weight (158.16 g/mol ).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the

chemical structure and connectivity of the molecule.

Infrared (IR) Spectroscopy: To confirm the presence of key functional groups, such as the O-

H stretch from the hydroxyl group, the N-H stretch from the indole, and the characteristic

C≡N stretch of the nitrile group.
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General Synthetic and Purification Workflow
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A generalized workflow for the synthesis and purification of the target compound.
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Biological Activity and Signaling Pathways
Indole derivatives are known for a wide spectrum of biological activities, including antimicrobial,

antiviral, and anticancer effects. The nitrile group is a key pharmacophore that can act as a

hydrogen bond acceptor or a bioisostere for other functional groups, enhancing binding to

biological targets.[7][8]

Role in Plant Defense Pathways
In the plant kingdom, particularly in Arabidopsis thaliana, derivatives of 5-hydroxyindole are

synthesized as part of the plant's defense mechanism against pathogens.[9][10] This

biosynthetic pathway originates from the amino acid tryptophan and proceeds through key

intermediates like indole-3-acetaldoxime and indole-3-acetonitrile.[9][10] The pathway

ultimately leads to the formation of glucose conjugates of 5-hydroxyindole-3-carbaldehyde and

various indole-3-carboxylic acids.[9][10] This highlights a natural role for the 5-hydroxyindole

scaffold in biological defense systems.

Biosynthesis of Indolic Defense Compounds in Arabidopsis
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Indole-3-acetaldoxime

Indole-3-acetonitrile (IAN)

Indole-3-carbaldehyde
Derivatives

CYP71B6

Indole-3-carboxylic acid
Derivatives

AAO1

5-hydroxyindole-3-carbaldehyde
(as glucose conjugate)

Hydroxylation
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Simplified biosynthetic pathway of 5-hydroxyindole derivatives in plants.[9][10]

Safety and Handling
Specific toxicity data for 5-hydroxy-1H-indole-3-carbonitrile is not available. However, based

on safety data for structurally related compounds such as 5-hydroxy-1H-indole-3-carboxylic

acid and other indole derivatives, appropriate precautions should be taken.[11]

Hazard Category Description Precautionary Measures

Skin Corrosion/Irritation May cause skin irritation.[11]
Wear protective gloves and lab

coat.

Eye Damage/Irritation
May cause serious eye

irritation.[11]

Wear safety glasses or

goggles.

Respiratory Irritation
May cause respiratory tract

irritation.[11]

Handle in a well-ventilated

area or fume hood. Avoid

breathing dust.

Acute Toxicity
May be harmful if swallowed or

in contact with skin.

Do not ingest. Avoid skin

contact. Wash hands

thoroughly after handling.

As with all laboratory chemicals, this compound should be handled by trained professionals in

a laboratory setting, following standard safety protocols. A full risk assessment should be

conducted before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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